Ronidazole

Description

Ronidazole is a synthetic antibacterial and antiprotozoal agent primarily used in veterinary medicine to treat protozoal infections . It is effective against Tritrichomonas foetus infections in cats, causing chronic diarrhea . It has also been used to treat trichomonas species in pet birds and giardia in pet dogs and cats . Ronidazole is particularly useful in treating trichomoniasis (canker) in pigeons and histomoniasis (blackhead disease) in turkeys and chickens . The medication works by interfering with the DNA synthesis of protozoa and anaerobic bacteria, thus halting their replication .

Ronidazole is administered orally and is well-absorbed in the gastrointestinal tract . However, it is not FDA-approved for either human or animal use in the United States and is only available through compounding pharmacies . Side effects in animals can include anorexia, nausea, and vomiting, with rare but more serious neurologic effects such as weakness, ataxia, twitching, and seizures . Precautions include the understanding that ronidazole is considered possibly carcinogenic, and human contact should be minimized . It is also teratogenic and should not be used in pregnant animals .

Ronidazole belongs to the nitroimidazole class of drugs, similar to metronidazole, which also disrupts protozoal DNA . However, ronidazole is considered more effective than metronidazole in treating trichomonal infections . Drug interactions can occur with medications like cyclosporine, tacrolimus, and cimetidine, and it should be avoided with oxytetracyclines, phenobarbital, rifampin, or phenytoin . While effective, ronidazole's use requires careful consideration of potential side effects and drug interactions .

• CAS No.: 7681-76-7
• Product Name: Ronidazole
• Molecular Formula: C6H8N4O4
• Molecular Weight: 200.15 g/mol
• IUPAC Name: (1-methyl-5-nitroimidazol-2-yl)methyl carbamate
• Standard InChI: InChI=1S/C6H8N4O4/c1-9-4(3-14-6(7)11)8-2-5(9)10(12)13/h2H,3H2,1H3,(H2,7,11)
• Standard InChIKey: PQFRTXSWDXZRRS-UHFFFAOYSA-N
• SMILES: CN1C(=CN=C1COC(=O)N)[N+](=O)[O-]
• Canonical SMILES: CN1C(=CN=C1COC(=O)N)[N+](=O)[O-]
• Synonyms: Ridzol; Ronida; Ronidazol; Ronidazole
• PubChem Compound: 5094
• Last Modified: Sep 13 2023